Cas no 1261946-12-6 (5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol)

• Product Name: 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol
• CAS No: 1261946-12-6
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD18313172
• CID: 2765224
• PubChem ID: 53218865
• Update Time: 2025-10-27

5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-FLUORO-2-HYDROXYPHENYL)-3-METHYLPHENOL
• 1261946-12-6
• 4-Fluoro-5'-methyl[1,1'-biphenyl]-2,3'-diol
• MFCD18313172
• 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol, 95%
• BGC66699
• DTXSID10683762
• 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol

• MDL： MFCD18313172
• Inchi： 1S/C13H11FO2/c1-8-4-9(6-11(15)5-8)12-3-2-10(14)7-13(12)16/h2-7,15-16H,1H3
• InChI Key： PJGOTGBHSDUNPM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 218.07430775Da
• Monoisotopic Mass: 218.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol

5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol (CAS No. 1261946-12-6): A Comprehensive Overview

5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol (CAS No. 1261946-12-6) is a specialized phenolic compound with unique chemical properties and diverse applications in pharmaceutical and material science industries. This compound, characterized by its fluorinated hydroxyphenyl and methylphenol groups, has garnered significant attention due to its potential in drug development and advanced material synthesis.

The molecular structure of 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol features a hydroxyphenyl ring substituted with a fluorine atom at the 4-position and a methyl group at the 3-position of the phenol ring. This specific arrangement contributes to its distinctive physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers particularly value this compound for its hydrogen bonding capability, which makes it valuable in molecular recognition applications.

In pharmaceutical research, 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol serves as a key intermediate in the synthesis of various bioactive molecules. Its fluorinated aromatic system is particularly interesting to medicinal chemists, as fluorine substitution often enhances drug-like properties such as metabolic stability and membrane permeability. Current studies explore its potential in developing targeted therapies for inflammatory conditions, aligning with the growing demand for precision medicine approaches.

The material science field has found innovative applications for CAS 1261946-12-6 in polymer modification and surface engineering. Its phenolic hydroxyl group enables participation in various cross-linking reactions, making it valuable for creating specialized resins and coatings with enhanced durability. Recent advancements in smart materials have highlighted its potential in developing responsive systems that adapt to environmental changes.

From a commercial perspective, the market for 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers are responding to increasing demand by optimizing synthesis routes to improve production efficiency and yield purity. Quality control standards typically require HPLC purity levels exceeding 98%, with rigorous testing for residual solvents and byproducts.

Environmental and safety considerations for 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with personal protective equipment is recommended. Disposal should comply with local regulations for fluorinated organic compounds, reflecting the chemical industry's growing emphasis on green chemistry principles and sustainable practices.

Analytical characterization of CAS 1261946-12-6 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm molecular identity and purity, with the fluorine atom providing a distinct signature in 19F NMR spectra that aids in structural verification. Researchers often compare spectral data with published references to validate compound identity.

The future research directions for 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol appear promising, particularly in exploring its structure-activity relationships in biological systems. Computational chemistry approaches are being employed to predict its interaction with various biological targets, potentially revealing new therapeutic applications. Additionally, its use in advanced material design continues to evolve, with investigations into its role in creating novel functional materials.

For researchers and industry professionals seeking high-purity 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol, several specialty chemical suppliers offer the compound in various quantities. Procurement considerations should include certificate of analysis review, supplier reputation, and compliance with relevant regulatory standards. The compound's stability allows for standard storage conditions, typically at room temperature in airtight containers protected from light.

In conclusion, 5-(4-Fluoro-2-hydroxyphenyl)-3-methylphenol (CAS No. 1261946-12-6) represents an important building block in modern chemical research and development. Its unique structural features and versatile applications position it as a valuable compound in both pharmaceutical innovation and material science advancements. As research continues to uncover new potential uses, this fluorinated phenolic compound is likely to maintain its significance in specialized chemical applications.